Cas no 93805-09-5 (1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester)
93805-09-5 structure
Product Name:1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
CAS No:93805-09-5
MF:C8H12N2O3
MW:184.192481994629
CID:812572
PubChem ID:3022472
Update Time:2025-04-19
1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
- 2-methylpropyl 2-oxo-1,3-dihydroimidazole-4-carboxylate
- isobutyl 2,3-dihydro-2-oxo-1H-imidazole-4-carboxylate
- NS00039641
- EINECS 298-490-6
- DTXSID80239699
- 93805-09-5
- Isobutyl 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylate
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- Inchi: 1S/C8H12N2O3/c1-5(2)4-13-7(11)6-3-9-8(12)10-6/h3,5H,4H2,1-2H3,(H2,9,10,12)
- InChI Key: HMMXWWBZHZHPNU-UHFFFAOYSA-N
- SMILES: O(C(C1=CNC(N1)=O)=O)CC(C)C
Computed Properties
- Exact Mass: 184.085
- Monoisotopic Mass: 184.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.18
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.489
1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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